Cas no 203519-16-8 (1-(4-chlorophenyl)sulfonyl-1,4-diazepane)

1-(4-chlorophenyl)sulfonyl-1,4-diazepane structure
203519-16-8 structure
Product Name:1-(4-chlorophenyl)sulfonyl-1,4-diazepane
CAS No:203519-16-8
MF:C11H15ClN2O2S
MW:274.767000436783
CID:1393266
PubChem ID:11608790
Update Time:2025-04-20

1-(4-chlorophenyl)sulfonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chlorophenyl)sulfonyl-1,4-diazepane
    • 1H-1,4-Diazepine, 1-[(4-chlorophenyl)sulfonyl]hexahydro-
    • SureCN5304087
    • AGN-PC-00CL03
    • CTK0J0544
    • AG-C-70292
    • YYQLDNIWEVJMJZ-UHFFFAOYSA-N
    • SCHEMBL5304087
    • starbld0008324
    • 203519-16-8
    • 1-(4-chlorophenylsulphonyl)homopiperazine
    • DTXSID00469395
    • 1-((4-Chlorophenyl)sulfonyl)-1,4-diazepane
    • AKOS000143130
    • MDL: MFCD09734971
    • Inchi: 1S/C11H15ClN2O2S/c12-10-2-4-11(5-3-10)17(15,16)14-8-1-6-13-7-9-14/h2-5,13H,1,6-9H2
    • InChI Key: YYQLDNIWEVJMJZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(N1CCNCCC1)(=O)=O

Computed Properties

  • Exact Mass: 274.05400
  • Monoisotopic Mass: 274.0542766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 57.79000
  • LogP: 2.67150

1-(4-chlorophenyl)sulfonyl-1,4-diazepane Related Literature

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